Cas no 178405-44-2 (1,2-Propanediol, 1-(4-hydroxyphenyl)-, (1R,2R)-)

1,2-Propanediol, 1-(4-hydroxyphenyl)-, (1R,2R)- structure
178405-44-2 structure
Product Name:1,2-Propanediol, 1-(4-hydroxyphenyl)-, (1R,2R)-
CAS No:178405-44-2
MF:C9H12O3
MW:168.189783096313
CID:1366286
Update Time:2024-08-16

1,2-Propanediol, 1-(4-hydroxyphenyl)-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 1-(4-hydroxyphenyl)-, (1R,2R)-
    • Inchi: 1S/C9H12O3/c1-6(10)9(12)7-2-4-8(11)5-3-7/h2-6,9-12H,1H3
    • InChI Key: PIYCCGIPUXJHIW-UHFFFAOYSA-N
    • SMILES: CC(C(C1C=CC(O)=CC=1)O)O

Computed Properties

  • Exact Mass: 168.07866

Experimental Properties

  • Density: 1.261±0.06 g/cm3(Predicted)
  • Boiling Point: 367.5±27.0 °C(Predicted)
  • PSA: 60.69
  • pka: 9.99±0.26(Predicted)
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